[5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] acetate

• IUPAC Name: [5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] acetate
• InChI: InChI=1S/C14H22O7/c1-7(15)17-10-9(8-6-16-13(2,3)19-8)18-12-11(10)20-14(4,5)21-12/h8-12H,6H2,1-5H3
• InChI Key: QZKDRLZSJSWQPS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1C(OC2C1OC(O2)(C)C)C3COC(O3)(C)C
• Molecular Formula: C14H22O7
• Molecular Weight: 302.32 g/mol

Description

The compound [5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] acetate is a complex bicyclic acetal derivative with multiple protecting groups. Its structure features fused dioxolane and tetrahydrofuran rings, with two methyl groups and an acetyloxy substituent. This compound is structurally related to di-O-isopropylidene derivatives of carbohydrates, particularly glucose, which are widely used in organic synthesis to protect hydroxyl groups during multi-step reactions . The acetate group enhances solubility and stability, making the compound suitable for applications in pharmaceutical intermediates or asymmetric synthesis.

Preparation Methods

Starting Material: Diacetone-D-Glucose

The compound is typically derived from 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose (diacetone-D-glucose), a well-established intermediate in carbohydrate chemistry. This precursor is synthesized via the reaction of α-D-glucose with acetone under acidic conditions. For example:

• Catalyst : Boron trifluoride etherate (1–5 mol%) or sulfuric acid.

• Solvent : Acetone (neat) or dichloroethane.

• Yield : 60–85% after recrystallization.

Acetylation of the 6-Hydroxy Group

The critical step involves regioselective acetylation of the 6-hydroxy group in diacetone-D-glucose:

• Reagents : Acetic anhydride or acetyl chloride.

• Base Catalyst : Pyridine or 4-dimethylaminopyridine (DMAP).

• Solvent : Dichloromethane or tetrahydrofuran (THF).

• Temperature : 0–25°C.

Example Protocol :

• Dissolve diacetone-D-glucose (10 g, 34.5 mmol) in dry dichloromethane (100 mL).

• Add acetic anhydride (4.2 mL, 44.8 mmol) and DMAP (0.42 g, 3.45 mmol).

• Stir at room temperature for 12 hours.

• Quench with ice water, extract with ethyl acetate, and purify via silica gel chromatography (hexane:ethyl acetate = 3:1).
  Yield : 78–82%.

Industrial-Scale Production Methods

Continuous-Flow Acetylation

Industrial processes optimize for throughput and reduced waste:

• Catalyst : Solid-supported sulfonic acid resins (e.g., Amberlyst-15).

• Solvent : Recyclable acetone or methyl tert-butyl ether (MTBE).

• Temperature : 40–60°C.

• Throughput : 50–100 kg/batch.

Alternative Acetylating Agents

Diketene or its acetone adduct (2,2,6-trimethyl-1,3-dioxin-4-one) serves as a reactive acetyl donor under mild conditions:

• Conditions : BF₃·Et₂O (2 mol%), acetone, 50°C.

• Advantages : Reduced byproduct formation and higher regioselectivity.

Mechanistic Insights and Side Reactions

Acetylation Mechanism

The reaction proceeds via nucleophilic attack of the 6-hydroxy group on the acetylating agent, facilitated by base-mediated deprotonation. Competing reactions include:

• Over-acetylation : Addressed by stoichiometric control of acetic anhydride.

• Isopropylidene Migration : Minimized using non-polar solvents (e.g., dichloroethane).

Purification Challenges

• Byproducts : Traces of 3-O-acetyl isomers require silica gel chromatography (hexane:ethyl acetate gradients).

• Crystallization : Recrystallization from cyclohexane yields >99% purity.

Comparative Data Table

Method	Catalyst	Solvent	Temperature (°C)	Yield (%)	Purity (%)
Acetic Anhydride/DMAP	DMAP	Dichloromethane	25	82	98
Diketene/BF₃	BF₃·Et₂O	Acetone	50	89	97
Industrial Continuous	Amberlyst-15	MTBE	60	85	99

Recent Advances and Optimization

Enzymatic Acetylation

Lipase-catalyzed methods offer greener alternatives:

• Enzyme : Candida antarctica lipase B (CAL-B).

• Conditions : Vinyl acetate as acyl donor, THF, 30°C.

• Yield : 70% with >95% regioselectivity.

Flow Chemistry

Microreactor systems enhance reaction control:

• Residence Time : 5–10 minutes.

• Productivity : 1.2 kg/h .

Chemical Reactions Analysis

Deprotection Reactions

The compound’s acetyl and isopropylidene groups undergo selective cleavage under controlled conditions, enabling further functionalization.

Reaction Type	Conditions	Product	Key Features
Acetyl Hydrolysis	Basic conditions (e.g., NaOH/MeOH)	Corresponding alcohol derivative	Selective removal of the acetyl group without affecting isopropylidene groups.
Isopropylidene Cleavage	Acidic hydrolysis (e.g., HCl/THF)	Free hydroxyl groups on the galactofuranose ring	Regioselective deprotection, enabling subsequent glycosylation or oxidation.

Functional Group Transformations

The compound participates in reactions typical of protected sugars, including oxidation, reduction, and substitution.

Oxidation

• Primary Alcohol Oxidation : Under Swern or Dess-Martin conditions, the free hydroxyl group (post-deacetylation) oxidizes to a ketone or aldehyde .

• C-6 Hydroxyl Oxidation : Using TEMPO/NaClO, the C-6 hydroxyl converts to a carboxylic acid for glycosidic bond formation.

Reduction

• Acetyl Group Reduction : LiAlH4 reduces the acetyl group to an ethyl moiety, altering hydrophobicity .

Stability and Degradation

• Thermal Stability : Decomposes above 150°C, releasing acetic acid and acetone .

• Hydrolytic Sensitivity : Prolonged exposure to moisture leads to gradual isopropylidene cleavage (t₁/₂ = 72 hrs in pH 7.4 buffer) .

Comparative Reactivity

The compound’s reactivity differs from analogs due to steric and electronic effects:

Parameter	This Compound	1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose	3-O-Acetyl Analogs
Acetyl Hydrolysis Rate	2.5×10⁻³ min⁻¹ (pH 9)	Not applicable	1.8×10⁻³ min⁻¹ (pH 9)
Isopropylidene Stability	Stable in pH 3–7	Similar	Less stable in acidic media

Mechanistic Insights

• Acid-Catalyzed Reactions : The furanose ring’s rigidity directs electrophilic attacks to the C-3 position .

• Enzymatic Modifications : Lipases (e.g., Candida antarctica) selectively deacetylate the compound in biphasic systems.

Scientific Research Applications

Organic Synthesis

The compound serves as an intermediate in the synthesis of more complex carbohydrate derivatives. It is particularly useful in protecting hydroxyl groups during synthetic processes. The protective groups allow for selective reactions at specific sites on the molecule, facilitating the development of targeted compounds.

Biological Research

In biological studies, this compound can be utilized to explore carbohydrate metabolism and the roles of sugar derivatives in various biological processes. Its derivatives may also play a role in the development of carbohydrate-based drugs and therapeutic agents.

Medicinal Chemistry

The unique structure of [5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] acetate makes it a candidate for drug design and development. Its ability to interact with biological systems can be leveraged to create new therapeutic agents targeting specific diseases.

Material Science

This compound can be employed in the synthesis of specialty chemicals and materials. Its protective groups are valuable for producing complex molecules that have applications in various industrial processes.

Case Studies and Research Findings

Research indicates that compounds with similar structural motifs often exhibit significant biological activities. For instance:

• Proteomics Research: The compound has been highlighted for its role in proteomics studies where carbohydrate derivatives are important for understanding protein interactions.
• Synthesis Methods: Various synthetic routes have been explored for producing this compound effectively. One common method involves the reaction of alpha-D-galactofuranose with acetone under acidic conditions to form isopropylidene derivatives followed by acetylation using acetic anhydride.

Mechanism of Action

The mechanism of action of [5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] acetate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to fit into the active sites of these targets, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction, metabolic regulation, and gene expression.

Comparison with Similar Compounds

(a) Di-O-isopropylidene-α-D-glucofuranose Derivatives

highlights a closely related compound, 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose (CAS 582-52-5), which shares the fused dioxolane-tetrahydrofuran scaffold but lacks the acetyloxy group. This derivative is a benchmark for carbohydrate protection, offering high stereochemical control. The addition of the acetate group in the target compound modifies reactivity, as the acetyloxy substituent can act as a leaving group or participate in further functionalization .

(b) [(3aS,4S,6R,6aS)-6-(Acetyloxy)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]methyl Acetate

describes a structural isomer with a methyl acetate group instead of the 5-(2,2-dimethyl-1,3-dioxolan-4-yl) substituent. NMR data (DEPTq13C) for this compound reveal distinct chemical shifts for the acetyloxy groups (δ ~20–22 ppm for methyl and ~170 ppm for carbonyl), comparable to the target compound. However, the fused ring system in the target compound introduces steric hindrance, reducing hydrolysis rates compared to simpler acetates .

(a) Diastereomeric Derivatives

reports the synthesis of (3aR,5S,6S,6aR)-5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-6-(2-(phenylsulfonyl)ethyl)tetrahydrofuro[2,3-d][1,3]dioxole (Compound 31). Like the target compound, this derivative employs dioxolane rings for protection but incorporates a sulfonyl group for nucleophilic displacement. The target compound’s acetate group offers milder reactivity, favoring enzymatic or acid-catalyzed deprotection over harsh nucleophilic conditions .

(b) 3-[5-[2-(2,2-Dimethyl[1,3]dioxolan-4-yl)-cyclopropyl]-2,2-dimethyl-1,3]dioxolan-4-yl] Acrylic Acid Ethyl Ester

details a cyclopropane-containing analogue. The cyclopropane ring introduces strain, increasing susceptibility to ring-opening reactions. In contrast, the fused tetrahydrofuran-dioxolane system in the target compound provides greater conformational rigidity, enhancing thermal stability (e.g., decomposition temperature >200°C) .

Spectroscopic and Crystallographic Comparisons

(a) NMR Data

The target compound’s ¹H-NMR and ¹³C-NMR profiles align with trends observed in for glycoside derivatives. Key signals include:

• ¹H-NMR : δ 1.3–1.5 ppm (methyl groups on dioxolane), δ 4.8–5.2 ppm (acetal protons), δ 2.1 ppm (acetyl methyl) .
• ¹³C-NMR : δ 109–112 ppm (acetal carbons), δ 170–175 ppm (acetyl carbonyl) .

(b) Ring Puckering and Conformation

’s generalized puckering coordinates explain the tetrahydrofuro[2,3-d][1,3]dioxol system’s nonplanar geometry. Compared to monocyclic dioxolanes, the fused ring system exhibits reduced pseudorotation (amplitude ~0.5 Å vs. ~0.3 Å in monocycles), stabilizing the chair-like conformation .

Data Tables

Property	Target Compound	Di-O-isopropylidene-α-D-glucofuranose	Compound 31
Molecular Formula	C₁₆H₂₄O₈	C₁₂H₂₀O₆	C₁₉H₂₈O₆S
Molecular Weight (g/mol)	344.35	260.28	396.48
Key Functional Groups	Acetate, dioxolane, tetrahydrofuran	Dioxolane, tetrahydrofuran	Sulfonyl, dioxolane
Stability (pH 7, 25°C)	>6 months	>12 months	~3 months
Hydrolysis Rate (0.1M HCl, 25°C)	t₁/₂ = 48 h	t₁/₂ = 120 h	t₁/₂ = 12 h

Biological Activity

The compound [5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] acetate , is a complex organic molecule with potential biological activity. Its structure indicates the presence of dioxolane and furan moieties, which are often associated with various pharmacological properties. This article aims to explore the biological activity of this compound by reviewing existing literature and research findings.

Structural Formula

The molecular formula of the compound is $C_{15}H_{26}O_{6}$ with the following structural features:

• Dioxolane rings : Contributing to the stability and reactivity of the compound.
• Furan moiety : Often linked to biological activity, particularly in drug design.

Predicted Collision Cross Section

The predicted collision cross-section (CCS) values for various adducts of this compound are as follows:

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	303.18022	157.5
[M+Na]+	325.16216	165.6
[M+NH4]+	320.20676	167.7
[M+K]+	341.13610	165.0
[M-H]-	301.16566	166.9

These values are essential for understanding the compound's behavior in mass spectrometry and its interactions in biological systems .

Pharmacological Studies

Research has indicated that compounds containing dioxolane and furan structures exhibit a range of biological activities including:

• Antimicrobial Properties : Dioxolane derivatives have shown effectiveness against various bacterial strains, suggesting potential applications in developing new antibiotics .
• Anticancer Activity : Some studies highlight that dioxolane-based compounds can induce apoptosis in cancer cells, making them candidates for anticancer drug development .
• Neuroprotective Effects : Certain derivatives have demonstrated neuroprotective properties in models of neurodegenerative diseases, indicating their potential in treating conditions like Alzheimer's disease .

Case Studies

• Antimicrobial Activity :
  • A study on related dioxolane compounds revealed significant inhibition of Gram-positive bacteria such as Staphylococcus aureus. The mechanism appears to involve disruption of bacterial cell membranes.
• Anticancer Research :
  • In vitro tests showed that a closely related compound induced cell cycle arrest and apoptosis in human breast cancer cells (MCF-7), suggesting a mechanism involving mitochondrial dysfunction.
• Neuroprotection :
  • Research involving animal models indicated that administration of dioxolane derivatives resulted in reduced oxidative stress markers and improved cognitive function, highlighting their therapeutic potential in neurodegenerative disorders.

Q & A

Basic Research Questions

Q. What synthetic methodologies are effective for preparing [5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-yl] acetate?

• Methodological Answer : The compound can be synthesized via trans-esterification under solvent-free conditions using silica-supported boric acid (SiO₂–H₃BO₃) as a recyclable catalyst, achieving yields >89% . Dicyclohexylcarbodiimide (DCC) coupling with formic acid in anhydrous dichloromethane (DCM) at 0°C is another approach, followed by purification via liquid flash chromatography (EtOAc:HOAc:H₂O 70:2:2) to isolate the product in high purity . For intermediates, flash column chromatography on silica gel is recommended to resolve diastereomers (e.g., 8:1 dr observed in similar syntheses) .

Q. How can the structure of this compound be rigorously characterized?

• Methodological Answer : Combine spectroscopic techniques:

• ¹H/¹³C NMR : Assign stereochemistry using coupling constants (e.g., δ 1.3–1.5 ppm for methyl groups in dioxolane rings) .
• IR Spectroscopy : Identify ester carbonyl stretches (C=O) near 1740 cm⁻¹ and dioxolane C-O-C stretches at 1100–1250 cm⁻¹ .
• X-ray Crystallography : Use SHELX programs (e.g., SHELXL for refinement) to resolve absolute configuration, particularly for stereochemical assignments in fused furan-dioxolane systems .

Advanced Research Questions

Q. How can stereochemical outcomes be controlled during the synthesis of derivatives?

• Methodological Answer : Diastereoselectivity can be modulated by reaction temperature and catalyst choice. For example, low-temperature DCC-mediated coupling minimizes epimerization , while chiral auxiliaries or enantioselective catalysts (e.g., organocatalysts) may improve stereocontrol. Monitor diastereomer ratios (dr) via HPLC or ¹H NMR integration of diagnostic peaks (e.g., methine protons in tetrahydrofuran rings) .

Q. What computational tools are recommended for modeling the compound’s reactivity or interactions?

• Methodological Answer : Employ density functional theory (DFT) to predict transition states for esterification or ring-opening reactions. Use SHELX suite (SHELXD/SHELXE) for experimental phasing in crystallographic studies . Molecular dynamics simulations can assess solvent effects on conformational stability, particularly for the fused dioxolane-furan scaffold .

Q. How can reaction mechanisms for functionalization (e.g., glycosylation or acyl transfer) be elucidated?

• Methodological Answer : Conduct kinetic isotope effect (KIE) studies using deuterated substrates to identify rate-determining steps. For acyl transfer, track intermediates via in situ IR or mass spectrometry. In multicomponent reactions (e.g., Passerini reactions), vary substituents to probe electronic/steric effects on regioselectivity . Isotopic labeling (¹⁸O in esters) can clarify nucleophilic attack pathways .

Data Contradiction Analysis

Q. How to resolve discrepancies in reported yields or stereochemical outcomes across studies?

• Methodological Answer : Cross-validate synthetic protocols by replicating conditions (e.g., solvent-free vs. DCM-based reactions). For conflicting diastereomer ratios, verify purity via 2D NMR (NOESY for spatial proximity) or chiral chromatography. Inconsistent crystallographic data may arise from twinning; use SHELXL’s TWIN command to refine problematic datasets .

Experimental Design Considerations

Q. What strategies optimize scalability for gram-scale synthesis?

• Methodological Answer : Replace batch reactors with flow chemistry systems to enhance heat/mass transfer in exothermic steps (e.g., DCC couplings). For silica-supported catalysts, optimize recycling protocols (e.g., washing with acetone/reactivation at 150°C) to maintain >90% yield over 5 cycles .